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Compound of Interest |

Compound Name: Sodium 4-hydroxybenzoate

CAS No.: 114-63-6

Cat. No.: B089476
Abstract & Scope

This application note details the protocol for preparing a stable, high-concentration stock
solution of Sodium 4-hydroxybenzoate (Sodium p-hydroxybenzoate; CAS 114-63-6). Unlike
its parent compound (4-hydroxybenzoic acid), the sodium salt exhibits superior aqueous
solubility, making it the preferred form for introducing the 4-hydroxybenzoate moiety into
aqueous systems.

Critical Scope Distinction: Researchers frequently confuse this compound with Sodium
Methylparaben (Sodium methyl 4-hydroxybenzoate, CAS 5026-62-0). While both are
preservatives and structurally related, they are distinct chemical entities. This guide focuses
strictly on the sodium salt of the acid (CAS 114-63-6), but the solubility principles described
herein are applicable to paraben salts with appropriate molecular weight adjustments.

Chemical Profile & Properties[2][3][4][5][6][7]1[8]1[9]
[10]
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Specification

Chemical Name

Sodium 4-hydroxybenzoate

Sodium p-hydroxybenzoate; 4-Hydroxybenzoic

Synenyms acid sodium salt

CAS Number 114-63-6

Molecular Formula C7HsNaOs

Molecular Weight 160.10 g/mol

Solubility (Water) >100 g/L (Freely soluble)

pH (1% Aqueous)

9.0 — 10.5 (Alkaline)

pKa (Parent Acid)

4.54 (Carboxyl group)

Appearance

White crystalline powder

Critical Considerations: The "pH Trap"

Expert Insight: The most common failure mode in using Sodium 4-hydroxybenzoate is

precipitation upon acidification.

The sodium salt is soluble because it exists as an ionic species at high pH (>8). The parent

compound, 4-hydroxybenzoic acid, has a pKa of approximately 4.54 and is poorly soluble in

water.[1]

e The Risk: If you add this alkaline stock solution directly into a highly acidic buffer (e.g., pH

3.0) without adequate mixing, the local pH will drop below the pKa, causing the free acid to

protonate and crash out of solution as a white precipitate.

e The Solution: Add the stock solution slowly into the target formulation with rapid stirring.

Ensure the final pH of the system remains above the solubility threshold of the free acid, or

use a co-solvent (ethanol/propylene glycol) if a low pH is required.

Visualization: Solubility & pH Mechanism
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Protocol: Preparation of 1.0 M Stock Solution (100
mL)

Target Concentration: 1.0 M (160.1 g/L) Solvent: Ultrapure Water (Type 1)

Materials Required[1][3][6][8]

» Sodium 4-hydroxybenzoate (Purity = 99%)[2]

Ultrapure water (Milli-Q or equivalent)

Volumetric flask (100 mL)

Magnetic stir plate and stir bar

0.22 um PES (Polyethersulfone) syringe filter (for sterilization/clarification)

Step-by-Step Procedure

e Calculation & Weighing:

o Calculate mass required:
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o Weigh 16.01 g of Sodium 4-hydroxybenzoate into a weigh boat.

¢ Dissolution:

[e]

Add approximately 80 mL of ultrapure water to a clean beaker.

o

Add a magnetic stir bar and set to medium speed (avoid splashing).

[¢]

Slowly add the weighed powder to the water.

o

Note: The dissolution is generally endothermic but rapid. The solution will be clear and
colorless.[3]

e Volume Adjustment:
o Transfer the solution quantitatively to a 100 mL volumetric flask.
o Rinse the beaker with small aliquots of water and add to the flask.
o Dilute to the mark with ultrapure water. Invert 5-10 times to mix.
« Filtration (Critical for Stability):
o Although the salt is soluble, microscopic particulates may act as nucleation sites.
o Filter the solution through a 0.22 um PES filter into a sterile storage container.
o Storage:
o Store at Room Temperature (20-25°C).
o Shelf Life: Stable for 3-6 months if sealed.

o Caution: Do not refrigerate high-concentration stocks (>1M) as crystallization may occur.

Workflow Diagram
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Start: 16.01g Na-4-HB Figure 2: Preparation Workflow for 1.0 M Stock Solution
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Quality Control & Validation

To verify the concentration of the prepared stock, use UV-Vis spectrophotometry.
¢ Dilution Factor: Dilute the stock 1:10,000 (Final ~100 uM).

e Lambda Max (

): ~254 nm (pH dependent; ensure dilution solvent is buffered, e.g., PBS pH 7.4).

* Acceptance Criteria: The solution must be clear, colorless, and free of floating particulates.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

) o Increase stirring speed; add
White Precipitate upon ) )
Local pH shock (pH < 4.5) stock dropwise; adjust buffer

addition to buffer _ _
pH > 5.0 if possible.

Sodium salts can absorb CO:

from air, forming carbonates.

Cloudiness in Stock Solution Impurities or Carbonation ) ) )
Filter solution; ensure water is
degassed.

o Warm to 30°C to redissolve.

Crystals forming in storage Temperature too low
Store at RT, not 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation of Sodium 4-
Hydroxybenzoate Stock Solution[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089476#how-to-prepare-a-stock-solution-of-sodium-
4-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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